(Z)-3-(4-Tert-butylphenyl)-2-cyano-N-(2,6-diethylphenyl)prop-2-enamide

• IUPAC Name: (Z)-3-(4-tert-butylphenyl)-2-cyano-N-(2,6-diethylphenyl)prop-2-enamide
• InChI: InChI=1S/C24H28N2O/c1-6-18-9-8-10-19(7-2)22(18)26-23(27)20(16-25)15-17-11-13-21(14-12-17)24(3,4)5/h8-15H,6-7H2,1-5H3,(H,26,27)/b20-15-
• InChI Key: XIJKAMSKPHDUPB-HKWRFOASSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C(=CC2=CC=C(C=C2)C(C)(C)C)C#N
• Isomeric SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)/C(=C\C2=CC=C(C=C2)C(C)(C)C)/C#N
• Molecular Formula: C24H28N2O
• Molecular Weight: 360.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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